Cas no 2206737-78-0 (((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol)

• Product Name: ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol
• CAS No: 2206737-78-0
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• MDL: MFCD33019489
• CID: 4756605
• PubChem ID: 60002592
• Update Time: 2026-02-26

((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol
• [(2S,4R)-4-fluoro-1-methylpyrrolidin-2-yl]methanol
• 2-Pyrrolidinemethanol, 4-fluoro-1-methyl-, (2S,4R)-
• [(2S,4R)-4-fluoro-1-methyl-pyrrolidin-2-yl]methanol
• (2S,4R)-4-Fluoro-1-methylpyrrolidine-2-methanol
• (2S,4R)-N-methyl-4-fluoro-2-(hydroxymethyl)pyrrolidine
• AT28913
• CS-0146913
• 2206737-78-0
• SCHEMBL8318016
• MFCD33019489

• MDL： MFCD33019489
• Inchi： 1S/C6H12FNO/c1-8-3-5(7)2-6(8)4-9/h5-6,9H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： PVVBFPXFGPDGGN-RITPCOANSA-N
• SMILES： F[C@H]1CN(C)[C@H](CO)C1

Computed Properties

• Exact Mass: 133.090292g/mol
• Monoisotopic Mass: 133.090292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 133.16g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol

Recent Advances in the Study of ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol (CAS: 2206737-78-0): A Comprehensive Research Brief

The compound ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol (CAS: 2206737-78-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated pyrrolidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its unique stereochemistry and the influence of the fluorine atom on its biological activity, making it a valuable scaffold for drug discovery.

Structural analysis of ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol reveals that the fluorine atom at the 4-position of the pyrrolidine ring creates a distinct electronic environment that enhances molecular interactions with biological targets. This characteristic, combined with the compound's stability and synthetic accessibility, has led to its increasing use as a building block in medicinal chemistry. The (2S,4R) configuration has been particularly important for achieving high target specificity in several drug candidates currently under investigation.

Recent pharmacological studies have demonstrated that derivatives of ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol exhibit remarkable activity against various disease targets. In particular, research published in the Journal of Medicinal Chemistry (2023) showed that this compound serves as an excellent precursor for the development of selective kinase inhibitors, with potential applications in cancer therapy. The fluorinated pyrrolidine core appears to enhance binding affinity while maintaining favorable pharmacokinetic properties.

Synthetic approaches to ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol have seen significant advancements in the past two years. A 2024 study in Organic Process Research & Development reported an optimized asymmetric synthesis route that achieves >99% enantiomeric excess with improved yield and reduced environmental impact. This development has important implications for the scalable production of this compound and its derivatives for both research and potential clinical applications.

The metabolic stability of ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol has been another focus of recent research. Comparative studies with non-fluorinated analogs have demonstrated that the fluorine substitution significantly improves metabolic resistance while maintaining desirable solubility characteristics. These findings, published in Drug Metabolism and Disposition (2023), suggest that this compound may serve as an excellent template for developing drugs with improved bioavailability profiles.

Emerging applications of ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol include its use in positron emission tomography (PET) tracer development. Researchers have successfully incorporated the fluorine-18 isotope into the molecule, creating a valuable tool for neurological imaging. This application capitalizes on the compound's ability to cross the blood-brain barrier and its specific binding properties to certain neural receptors.

Future research directions for ((2S,4R)-4-Fluoro-1-methylpyrrolidin-2-yl)methanol appear promising, with several pharmaceutical companies listing derivatives of this compound in their preclinical pipelines. The unique combination of structural features, synthetic accessibility, and biological activity makes it a versatile scaffold for addressing various therapeutic challenges. Ongoing studies are particularly focused on optimizing its properties for central nervous system targets and exploring its potential in anti-infective drug development.